N-(2,4-dimethylphenyl)-2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(4-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxamide
• InChI: InChI=1S/C22H23FN4O2/c1-14-3-8-18(15(2)13-14)24-21(29)27-11-9-22(10-12-27)25-19(20(28)26-22)16-4-6-17(23)7-5-16/h3-8,13H,9-12H2,1-2H3,(H,24,29)(H,26,28)
• InChI Key: DZPCDRRZPBCNCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)F)C
• Molecular Formula: C22H23FN4O2
• Molecular Weight: 394.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide is a useful research compound. Its molecular formula is C22H23FN4O2 and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Research

• Influenza Virus Inhibition : A study utilized a microwave-assisted synthesis method to create novel N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds, demonstrating potent antiviral activity against influenza A and B viruses. The research highlights the structure-activity relationship, identifying specific compounds as effective influenza virus fusion inhibitors (Göktaş et al., 2012).
• Spirothiazolidinones as Antiviral Agents : Another study developed furan-substituted spirothiazolidinones, showing significant activity against influenza A/H3N2 virus, underlining the potential of spiro compounds in antiviral drug development (Apaydın et al., 2021).

Antimicrobial and Anticancer Applications

• Antimycobacterial and Anticancer Activities : Research on 5-fluoro-N2-(cyclohexylidene)-3-phenyl-1H-indole-2-carbohydrazides and their cyclization products showcased moderate to good antimycobacterial activity against Mycobacterium tuberculosis, along with broad-spectrum antiproliferative activity against several leukemia cell lines, demonstrating the versatility of these compounds in therapeutic applications (Cihan-Üstündağ & Çapan, 2012).

Chemical Synthesis and Characterization

• Synthesis of Derivatives : A study on the synthesis of carbo(hetero)cyclospirobutanoic lactones provided foundational knowledge on chemical transformations and the synthesis of complex structures, which could be applied to the development of new pharmacologically active compounds (Kuroyan et al., 1995).